Argon-39
Overview
Description
Argon-39 atom is a trace radioisotope of argon with atomic mass of 38.964313 and a half-life of 269 years. It has a role as an isotopic tracer.
Properties
CAS No. |
25729-41-3 |
|---|---|
Molecular Formula |
A |
Molecular Weight |
38.96431 g/mol |
IUPAC Name |
argon-39 |
InChI |
InChI=1S/Ar/i1-1 |
InChI Key |
XKRFYHLGVUSROY-BJUDXGSMSA-N |
SMILES |
[Ar] |
Isomeric SMILES |
[39Ar] |
Canonical SMILES |
[Ar] |
Key on ui other cas no. |
25729-41-3 |
Synonyms |
39Ar radioisotope Ar-39 radioisotope Argon-39 |
Origin of Product |
United States |
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